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Compound of Interest

Compound Name: (+/-)-Nicotine

Cat. No.: B014294 Get Quote

Essential Safety and Handling Guide for (+/-)-
Nicotine
This guide provides crucial safety protocols and logistical information for the handling and

disposal of (+/-)-Nicotine in a laboratory setting. Adherence to these procedures is vital for

ensuring the safety of all personnel. Nicotine is a highly toxic compound that can be fatal if

swallowed, inhaled, or absorbed through the skin.[1][2]

Personal Protective Equipment (PPE)
Proper selection and use of PPE are the first line of defense against nicotine exposure. The

following equipment is mandatory when handling nicotine.

Engineering Controls:

Always handle nicotine in a well-ventilated area.

Use a fume hood for procedures that may generate vapors or aerosols.[3]

A sink and an eye washer must be readily accessible.[4]

Standard PPE:

Gloves: Chemical-resistant gloves are required. Nitrile gloves are a suitable option.[5] For

handling pure nicotine, Type A gloves, which have high resistance to chemical permeation,
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are recommended. For tasks with lower risk, such as handling diluted solutions, Type C

gloves can be used.[4] Always inspect gloves for tears or holes before use and wash hands

thoroughly after removal.

Eye Protection: Wear safety goggles or a face shield to protect against splashes.[5]

Lab Coat: A lab coat or chemical-resistant apron should be worn to protect clothing and skin.

[5]

Respiratory Protection: If working outside of a fume hood or in poorly ventilated areas, a

respirator is necessary.[3][5] For high-risk scenarios, a NIOSH-certified full-face-piece Self-

Contained Breathing Apparatus (SCBA) is recommended.[6]

Operational Handling and Storage
Handling:

Do not work alone when handling nicotine.[4]

Avoid eating, drinking, or smoking in areas where nicotine is handled.[2][7]

Wash hands and skin thoroughly after handling.

Immediately remove and launder any contaminated clothing before reuse.[2]

Storage:

Store nicotine in a cool, dry, and well-ventilated place, away from direct sunlight and heat

sources.[5][7]

Keep containers tightly closed and clearly labeled.[5]

Store in a locked, secure area accessible only to authorized personnel.[5]

Incompatible materials include strong oxidizing agents.[1]

Quantitative Toxicity Data
Nicotine is classified as acutely toxic. The following table summarizes key toxicity values.
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Route of Exposure Toxicity Value (LD50/LC50) Species

Oral 50 mg/kg (LD50) Rat

Dermal 70 mg/kg (LD50) -

Inhalation 0.19 mg/L (ATE) -

(Source: Chemnovatic, Agilent Technologies)[4][8]

LD50: Lethal Dose, 50%; LC50: Lethal Concentration, 50%; ATE: Acute Toxicity Estimate.

Emergency Protocols
Immediate and appropriate action is critical in the event of nicotine exposure or a spill.

First Aid Measures
General Advice: Move the affected person to a safe area. First responders must protect

themselves. Immediately remove all contaminated clothing.[2] If you or someone else has

been exposed, call a poison control center (1-800-222-1222 in the US) or 911 immediately.

[9][10]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[4][5][11]

Seek immediate medical attention.[2]

Eye Contact: Rinse eyes cautiously with plenty of water for at least 15 minutes, holding the

eyelids open.[4][5] Remove contact lenses if present and easy to do. Continue rinsing and

seek immediate medical attention.

Inhalation: Move the person to fresh air immediately.[4][5] Call a physician. If breathing is

difficult or has stopped, provide artificial respiration.[2]

Ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water.[4] If the person is

conscious, give them a couple of glasses of water to drink. Seek immediate medical

attention.

Spill Management and Disposal Plan
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Spill Cleanup: In case of a spill, evacuate the area and ensure proper ventilation. Do not touch

or walk through the spilled material.[6]

Containment: Quickly contain the spill using an absorbent, inert material such as sand,

diatomaceous earth, or universal binding agents.[5]

Cleanup: Carefully collect the absorbed material into a suitable, labeled container for

hazardous waste.

Decontamination: Clean the spill area thoroughly with soap and water.[7]

Disposal: Dispose of all contaminated materials as hazardous waste in accordance with

local, state, and federal regulations.[5]

Waste Disposal:

Nicotine and its empty containers are considered acute hazardous waste (EPA waste code

P075).[12][13]

Do not dispose of nicotine waste in regular trash or down the sewer.[12][14]

Collect all nicotine-contaminated waste (e.g., gloves, absorbent materials, empty containers)

in a sealed, clearly labeled hazardous waste container.[13][14]

Arrange for disposal through a licensed hazardous waste disposal facility.[12][14] Containers

that held nicotine are not considered "RCRA-empty" unless they have been triple-rinsed.[12]

Workflow for Nicotine Spill Response
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Caption: Logical workflow for responding to a nicotine spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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